Cas no 2228356-11-2 (2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride)

• Product Name: 2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride
• CAS No: 2228356-11-2
• MF: C₆H₂Cl₂F₂O₂S
• MW: 247.046685695648
• CID: 6381635
• PubChem ID: 165870578
• Update Time: 2025-05-24

2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride
• 2228356-11-2
• EN300-1989564

• Inchi： 1S/C6H2Cl2F2O2S/c7-3-1-4(8)6(2-5(3)9)13(10,11)12/h1-2H
• InChI Key： ZXUDVIKHAKWMEA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(=O)(=O)F)F)Cl

Computed Properties

• Exact Mass: 245.9120622g/mol
• Monoisotopic Mass: 245.9120622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride

Recent Advances in the Application of 2,4-Dichloro-5-fluorobenzene-1-sulfonyl Fluoride (CAS: 2228356-11-2) in Chemical Biology and Pharmaceutical Research

2,4-Dichloro-5-fluorobenzene-1-sulfonyl fluoride (CAS: 2228356-11-2) is a versatile sulfonyl fluoride derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique reactivity and stability, has emerged as a valuable tool for probing biological systems and developing novel therapeutic agents. Recent studies have highlighted its potential in targeted covalent inhibition, activity-based protein profiling (ABPP), and the development of covalent drugs.

One of the most notable applications of 2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride is in the field of covalent drug discovery. Researchers have exploited its sulfonyl fluoride moiety, which selectively reacts with nucleophilic amino acid residues (e.g., serine, threonine, tyrosine) in target proteins, to develop irreversible inhibitors with enhanced potency and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in designing covalent inhibitors for serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, this compound has been employed in activity-based protein profiling (ABPP) to map enzyme activities in complex biological systems. A recent Nature Chemical Biology paper (2024) described its use as a broad-spectrum probe for identifying active serine hydrolases in cancer cell lysates, providing insights into disease mechanisms and potential therapeutic targets. The study revealed that 2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride exhibits superior labeling efficiency compared to traditional sulfonate esters, making it a preferred choice for ABPP applications.

From a synthetic chemistry perspective, researchers have developed novel methodologies for incorporating 2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride into complex molecules. A 2023 Angewandte Chemie publication reported a palladium-catalyzed cross-coupling reaction that enables the late-stage functionalization of bioactive molecules with this sulfonyl fluoride, expanding its utility in medicinal chemistry. The study demonstrated the compound's compatibility with various reaction conditions and its potential for creating diverse chemical libraries for high-throughput screening.

Recent safety and pharmacokinetic studies have further validated the pharmaceutical potential of 2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride derivatives. A 2024 study in Chemical Research in Toxicology investigated the metabolic stability and toxicity profile of several sulfonyl fluoride-containing compounds, including this derivative. The results indicated favorable metabolic stability and manageable toxicity, supporting their development as drug candidates. However, the study also emphasized the need for careful optimization to minimize off-target reactivity.

Looking forward, the unique properties of 2,4-dichloro-5-fluorobenzene-1-sulfonyl fluoride position it as a promising scaffold for future research. Ongoing studies are exploring its application in targeted protein degradation (PROTACs), covalent antibody-drug conjugates, and chemical biology tool development. As the field of covalent drug discovery continues to expand, this compound is expected to play an increasingly important role in bridging chemical biology and pharmaceutical development.